Cas no 2228493-90-9 (2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid
• CAS No: 2228493-90-9
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 6519273
• PubChem ID: 165678290
• Update Time: 2025-05-28

2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid
• EN300-1767765
• 2228493-90-9
• 2,2-dimethyl-1-[(methylsulfanyl)methyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H14O2S/c1-7(2)4-8(7,5-11-3)6(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key： YKKSILODIXFOQH-UHFFFAOYSA-N
• SMILES： S(C)CC1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid

Research Brief on 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid (CAS: 2228493-90-9): Recent Advances and Applications

2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid (CAS: 2228493-90-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antiviral and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential clinical relevance.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic optimization of 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid, demonstrating its efficacy as a building block for the preparation of cyclopropane-containing drugs. The researchers employed a multi-step synthesis route, starting from readily available precursors, and achieved a high yield of the target compound. The study also emphasized the compound's stability under various physiological conditions, making it a promising candidate for further drug development.

In the context of antiviral research, a team from the University of California, San Francisco, reported in Antiviral Research (2024) that derivatives of 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid exhibited potent inhibitory activity against the SARS-CoV-2 main protease (M^pro). Molecular docking studies revealed that the cyclopropane ring and the methylsulfanyl moiety play critical roles in binding to the active site of M^pro, suggesting its potential as a scaffold for designing broad-spectrum antiviral agents.

Another significant application of this compound lies in oncology. A recent preprint (2024) from the National Cancer Institute highlighted its incorporation into a series of small-molecule inhibitors targeting the KRAS G12C mutation, a common driver in pancreatic and lung cancers. The cyclopropane core was found to enhance the binding affinity and selectivity of these inhibitors, leading to improved antitumor efficacy in preclinical models. These findings underscore the versatility of 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid in drug discovery.

Despite these promising developments, challenges remain in the large-scale production and formulation of this compound. A 2023 review in Organic Process Research & Development discussed the need for greener synthetic methodologies to reduce the environmental impact of its production. Additionally, further pharmacokinetic and toxicological studies are required to fully assess its safety profile for clinical use.

In conclusion, 2,2-dimethyl-1-(methylsulfanyl)methylcyclopropane-1-carboxylic acid (CAS: 2228493-90-9) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in antiviral and anticancer drug development. Ongoing research is expected to uncover additional applications and optimize its synthetic accessibility, paving the way for its integration into next-generation therapeutics.